Cas no 941989-05-5 (1-(4-chlorophenyl)methyl-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-(4-chlorophenyl)methyl-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 941989-05-5
• MF: C₁₆H₁₂ClN₃O₃
• MW: 329.737782478333
• CID: 5503356
• Update Time: 2025-07-29

1-(4-chlorophenyl)methyl-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 1-[(4-chlorophenyl)methyl]-1,2-dihydro-N-3-isoxazolyl-2-oxo-
• 1-(4-chlorophenyl)methyl-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C16H12ClN3O3/c17-12-5-3-11(4-6-12)10-20-8-1-2-13(16(20)22)15(21)18-14-7-9-23-19-14/h1-9H,10H2,(H,18,19,21)
• InChI Key： JSEIKGRALDRWKT-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(Cl)C=C2)C=CC=C1C(NC1C=CON=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 1-(4-chlorophenyl)methyl-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide

1-(4-chlorophenyl)methyl-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 941989-05-5): A Comprehensive Overview

1-(4-chlorophenyl)methyl-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 941989-05-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chlorophenyl group, an oxazolyl moiety, and a dihydropyridine scaffold. These structural elements contribute to its potential therapeutic applications and biological activities.

The chlorophenyl group in the compound is known for its ability to enhance lipophilicity and improve cellular penetration, which are crucial for drug efficacy. The presence of the oxazolyl moiety adds to the compound's stability and reactivity, making it suitable for various chemical modifications and derivatizations. The dihydropyridine scaffold is a well-known motif in calcium channel blockers, which are widely used in the treatment of cardiovascular diseases such as hypertension and angina.

Recent studies have explored the potential of 1-(4-chlorophenyl)methyl-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide as a novel therapeutic agent. One notable study published in the Journal of Medicinal Chemistry (2023) investigated the compound's ability to inhibit specific enzymes involved in inflammatory pathways. The results showed that the compound exhibited potent anti-inflammatory activity, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Another study published in the European Journal of Medicinal Chemistry (2023) focused on the compound's antiviral properties. The researchers found that 1-(4-chlorophenyl)methyl-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide demonstrated significant antiviral activity against several strains of influenza virus. This finding opens up new possibilities for developing antiviral drugs based on this scaffold.

In addition to its biological activities, the synthesis of 1-(4-chlorophenyl)methyl-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide has been optimized to improve yield and purity. A recent publication in the Tetrahedron Letters (2023) described a novel synthetic route that involves a one-pot reaction sequence, reducing the number of steps and minimizing by-product formation. This optimized synthesis method makes the compound more accessible for large-scale production and further pharmaceutical development.

The pharmacokinetic properties of 1-(4-chlorophenyl)methyl-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide have also been extensively studied. Research conducted by a team at the University of California (2023) revealed that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The high oral bioavailability and low toxicity observed in preclinical studies suggest that it has a good safety margin for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-chlorophenyl)methyl-N-(1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide in human subjects. Early-phase trials have shown promising results, with no serious adverse events reported. The compound is being tested for its potential in treating various conditions, including chronic inflammatory diseases and viral infections.

In conclusion, 1-(4-chlorophenyl)methyl-N-(1,2-oxazol-3-yl2-oxo-1,2-dihydropyridine-3-caroxyamide (CAS No. 941989-05-5) represents a promising candidate in the development of new therapeutic agents. Its unique structural features and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing medical treatments for various diseases.